56-37-1

Benzyltriethylammonium chloride

In Stock

• CAS RN:
• 56-37-1

• Formula:
• C13H22ClN

• InChI:
• InChI=1S/C13H22N.ClH/c1-4-14(5-2,6-3)12-13-10-8-7-9-11-13;/h7-11H,4-6,12H2,1-3H3;1H/q+1;/p-1

• InChIKey:
• HTZCNXWZYVXIMZ-UHFFFAOYSA-M

• Benzyltriethylammonium chloride is an active pharmaceutical ingredient

N-benzyl-N'-1,3-thiazol-2-ylethanediamide

In Stock

• CAS RN:
• 5656-37-1

• Formula:
• C12H11N3O2S

• InChI:
• InChI=1S/C12H11N3O2S/c16-10(11(17)15-12-13-6-7-18-12)14-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,16)(H,13,15,17)

• InChIKey:
• LUTGLJSHMVRPAY-UHFFFAOYSA-N

• N-benzyl-N'-1,3-thiazol-2-ylethanediamide is a useful research compound. Its molecular formula is C12H11N3O2S and its molecular weight is 261.30 g/mol. The purity is usually 95%.

N-Heneicosane-D44

In Stock

• CAS RN:
• 39756-37-1

• Formula:
• C21H44

• InChI:
• InChI=1S/C21H44/c1-3-5-7-9-11-13-15-17-19-21-20-18-16-14-12-10-8-6-4-2/h3-21H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2

• InChIKey:
• FNAZRRHPUDJQCJ-FQKBWVJWSA-N

• N-Heneicosane-D44 is a useful research compound. Its molecular formula is C21H44 and its molecular weight is 340.8 g/mol. The purity is usually 95%.

4-Azetidinomethyl-4'-thiomethylbenzophenone

In Stock

• CAS RN:
• 898756-37-1

• Formula:
• C18H19NOS

• InChI:
• InChI=1S/C18H19NOS/c1-21-17-9-7-16(8-10-17)18(20)15-5-3-14(4-6-15)13-19-11-2-12-19/h3-10H,2,11-13H2,1H3

• InChIKey:
• RIXFPGAWSQVILR-UHFFFAOYSA-N

• 4-Azetidinomethyl-4'-thiomethylbenzophenone is a useful research compound. Its molecular formula is C18H19NOS and its molecular weight is 297.4 g/mol. The purity is usually 95%.

(Z)-7-((diisobutylamino)methyl)-2-(furan-2-ylmethylene)-6-hydroxybenzofuran-3(2H)-one

In Stock

• CAS RN:
• 929456-37-1

• Formula:
• C22H27NO4

• InChI:
• InChI=1S/C22H27NO4/c1-14(2)11-23(12-15(3)4)13-18-19(24)8-7-17-21(25)20(27-22(17)18)10-16-6-5-9-26-16/h5-10,14-15,24H,11-13H2,1-4H3/b20-10-

• InChIKey:
• DMRDPTHWZDPKBK-JMIUGGIZSA-N

• (Z)-7-((diisobutylamino)methyl)-2-(furan-2-ylmethylene)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H27NO4 and its molecular weight is 369.461. The purity is usually 95%.

Dimethyl (2,2-difluorobenzo-1,3-dioxol-5-yl)malonate; 98%

In Stock

• CAS RN:
• 398156-37-1

• Formula:
• C12H10F2O6

• InChI:
• InChI=1S/C12H10F2O6/c1-17-10(15)9(11(16)18-2)6-3-4-7-8(5-6)20-12(13,14)19-7/h3-5,9H,1-2H3

• InChIKey:
• GNIQHDMEDBALKI-UHFFFAOYSA-N

• Dimethyl (2,2-difluorobenzo-1,3-dioxol-5-yl)malonate; 98% is a useful research compound. Its molecular formula is C12H10F2O6 and its molecular weight is 288.20 g/mol. The purity is usually 95%.

4,4,5,5-tetramethyl-2-{3-oxabicyclo[4.1.0]heptan-1-yl}-1,3,2-dioxaborolane

In Stock

• CAS RN:
• 2489456-37-1

• Formula:
• C12H21BO3

• 4,4,5,5-tetramethyl-2-{3-oxabicyclo[4.1.0]heptan-1-yl}-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C12H21BO3 and its molecular weight is 224.1. The purity is usually 95%.

N-(3-chlorophenyl)-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 1234856-37-1

• Formula:
• C24H19ClN4O3S

• InChI:
• InChI=1S/C24H19ClN4O3S/c1-16-8-10-20(11-9-16)28-22(17-4-2-7-21(12-17)29(31)32)14-26-24(28)33-15-23(30)27-19-6-3-5-18(25)13-19/h2-14H,15H2,1H3,(H,27,30)

• InChIKey:
• YSOUWJJKSFCIGT-UHFFFAOYSA-N

• N-(3-chlorophenyl)-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H19ClN4O3S and its molecular weight is 478.95. The purity is usually 95%.

1-[(3-Methylthiophen-2-yl)methyl]pyrrolidin-3-amine

• CAS RN:
• 1250656-37-1

• Formula:
• C10H16N2S

• InChI:
• InChI=1S/C10H16N2S/c1-8-3-5-13-10(8)7-12-4-2-9(11)6-12/h3,5,9H,2,4,6-7,11H2,1H3

• InChIKey:
• PBMGBUITGIKFMH-UHFFFAOYSA-N

• 1-[(3-Methylthiophen-2-yl)methyl]pyrrolidin-3-amine is a useful research compound. Its molecular formula is C10H16N2S and its molecular weight is 196.31 g/mol. The purity is usually 95%.

N-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)pentanamide

In Stock

• CAS RN:
• 1797656-37-1

• Formula:
• C15H24N4O

• InChI:
• InChI=1S/C15H24N4O/c1-3-4-7-14(20)16-11-13-10-12(2)17-15(18-13)19-8-5-6-9-19/h10H,3-9,11H2,1-2H3,(H,16,20)

• InChIKey:
• XMOHTNDTCQQXRW-UHFFFAOYSA-N

• N-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)pentanamide is a useful research compound. Its molecular formula is C15H24N4O and its molecular weight is 276.384. The purity is usually 95%.

2-[2-(5-chloro-2-methylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-yl]-N-(2,6-dimethylphenyl)acetamide

In Stock

• CAS RN:
• 2549056-37-1

• Formula:
• C24H22ClN3O4S

• InChI:
• InChI=1S/C24H22ClN3O4S/c1-15-11-12-18(25)13-20(15)28-24(30)27(19-9-4-5-10-21(19)33(28,31)32)14-22(29)26-23-16(2)7-6-8-17(23)3/h4-13H,14H2,1-3H3,(H,26,29)

• InChIKey:
• LOEJLWTZPZFUFR-UHFFFAOYSA-N

• 2-[2-(5-chloro-2-methylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-yl]-N-(2,6-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C24H22ClN3O4S and its molecular weight is 484.0 g/mol. The purity is usually 95%.

Methyl-spiro[2.3]hex-5-yl-amine

Usually In Stock

• CAS RN:
• 1506156-37-1

• Formula:
• C7H13N

• InChI:
• InChI=1S/C7H13N/c1-8-6-4-7(5-6)2-3-7/h6,8H,2-5H2,1H3

• InChIKey:
• QFJVTPIRNQGJEM-UHFFFAOYSA-N

• Methyl-spiro[2.3]hex-5-yl-amine is a useful research compound. Its molecular formula is C7H13N and its molecular weight is 111.18. The purity is usually 95%.

4-Ethyl-5-(1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)-4H-1,2,4-triazole-3-thiol

Usually In Stock

• CAS RN:
• 1001756-37-1

• Formula:
• C9H10F3N5S

• InChI:
• InChI=1S/C9H10F3N5S/c1-3-17-7(13-14-8(17)18)5-4-6(9(10,11)12)16(2)15-5/h4H,3H2,1-2H3,(H,14,18)

• InChIKey:
• MQLMDWGOVXPPFA-UHFFFAOYSA-N

• 4-Ethyl-5-(1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C9H10F3N5S and its molecular weight is 277.27 g/mol. The purity is usually 95%.